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Compound of Interest

Compound Name: 1-Benzothiophene 1-oxide

Cat. No.: B1276524 Get Quote

An In-depth Technical Guide on the Physical Properties of 1-Benzothiophene 1-oxide

This technical guide provides a detailed overview of the physical properties of 1-
Benzothiophene 1-oxide, with a specific focus on its melting and boiling points. The

information is intended for researchers, scientists, and professionals in the field of drug

development and materials science.

Core Physical Properties
1-Benzothiophene 1-oxide is a heterocyclic compound featuring a benzothiophene core

where the sulfur atom is oxidized to a sulfoxide. This structural feature significantly influences

its physical and chemical properties.

Quantitative Data Summary
The known physical properties of 1-Benzothiophene 1-oxide are summarized in the table

below. For comparative purposes, data for the related compounds, 1-Benzothiophene and 1-

Benzothiophene 1,1-dioxide, are also included.
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Property
1-Benzothiophene
1-oxide

1-Benzothiophene
1-Benzothiophene
1,1-dioxide

Melting Point
Data not readily

available
28-32 °C[1][2][3] 138-142 °C

Boiling Point
496.8 °C at 760

mmHg[4]
221-222 °C[1][2][3] Not available

Molecular Formula C₈H₆OS C₈H₆S C₈H₆O₂S

Molecular Weight 150.20 g/mol [4] 134.20 g/mol [2][3] 166.20 g/mol

Appearance

White or cream to

pale orange/brown

crystalline powder[4]

White solid[2][3] Not available

Density 1.45 g/cm³[4] 1.15 g/cm³[2][3] Not available

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the melting and boiling points of

1-Benzothiophene 1-oxide are not detailed in the readily available literature, standard

methodologies for organic compounds are applicable.

General Protocol for Melting Point Determination
The melting point of a solid crystalline compound like 1-Benzothiophene 1-oxide is typically

determined using either the capillary method or Differential Scanning Calorimetry (DSC).

Capillary Method: A small, powdered sample of the crystalline material is packed into a thin-

walled capillary tube. The capillary tube is then heated in a calibrated apparatus, and the

temperature range over which the substance melts is observed and recorded.

Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures

the difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. The melting point is identified as the peak of the

endothermic transition in the DSC thermogram. A general procedure involves heating a small
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sample (typically 1-5 mg) in a sealed aluminum pan under a nitrogen atmosphere at a

constant heating rate, for instance, 5 °C/min, over a temperature range that includes the

expected melting point.[5]

General Protocol for Boiling Point Determination
The boiling point of a liquid at a given pressure is determined by various methods, including

distillation and ebulliometry. For a high-boiling point compound such as 1-Benzothiophene 1-
oxide, vacuum distillation is often employed to prevent decomposition at high temperatures.

The observed boiling point at a reduced pressure can then be extrapolated to atmospheric

pressure using a nomograph or the Clausius-Clapeyron equation.

Synthesis and Characterization Workflow
The synthesis of 1-Benzothiophene 1-oxide is a prerequisite for the determination of its

physical properties. The general workflow from synthesis to characterization is depicted below.
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Caption: Workflow for the Synthesis and Physical Characterization of 1-Benzothiophene 1-
oxide.

This diagram illustrates the logical flow from the synthesis of 1-Benzothiophene 1-oxide via

the oxidation of 1-Benzothiophene, followed by purification and subsequent characterization of

its physical properties, including melting and boiling points, alongside spectroscopic analysis

for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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